Cas no 1322-94-7 (1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester
• CAS No: 1322-94-7
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• CID: 178927
• PubChem ID: 73988
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester
• (dimethylcyclohexyl) hydrogen phthalate
• 2-(4,4-dimethylcyclohexyl)oxycarbonylbenzoic acid
• 1,2-Benzenedicarboxylic acid, mono(dimethylcyclohexyl) ester
• 2-{[(4,4-dimethylcyclohexyl)oxy]carbonyl}benzoic acid
• 1,2-benzenedicarboxylic acid, mono(dimethylcyclohexyl)ester
• 1,2-Benzenedicarboxylic acid,mono-(dimethylcyclohexyl)es
• DTXSID20862627
• EINECS 215-344-9
• Dimethylcyclohexyl) hydrogen phthalate
• 1322-94-7

• Inchi： 1S/C16H20O4/c1-16(2)9-7-11(8-10-16)20-15(19)13-6-4-3-5-12(13)14(17)18/h3-6,11H,7-10H2,1-2H3,(H,17,18)
• InChI Key： GPIZVEQCOQOIPD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 276.1362
• Monoisotopic Mass: 276.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.18
• Boiling Point: 412.7°Cat760mmHg
• Flash Point: 148.4°C
• Refractive Index: 1.55
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters